Cas no 1310680-44-4 (Fmoc-D-Dbu(Boc)-OH)

• Product Name: Fmoc-D-Dbu(Boc)-OH
• CAS No: 1310680-44-4
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 2162756
• PubChem ID: 17040124
• Update Time: 2025-10-29

Fmoc-D-Dbu(Boc)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-d-dbu(boc)-oh
• Fmoc-Dbu(Boc)-OH
• (s)-n-beta-fmoc-n-gamma-boc-3,4-diaminobutyric acid
• KUNBFIUWYNXGCJ-HNNXBMFYSA-N
• 6837AH
• (S)-N-beta-Fmoc-N-gamma-Boc-3,4-diaminobutyric acid, AldrichCPR
• (S)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-(tert-butoxycarbonylamino)butanoic acid
• (3s)-4-{[(tert-butoxy)carbonyl]amino}-3-{[(9h-fluoren-9-ylmethoxy)carbonyl]amino}butanoic acid
• MFCD08457841
• (3S)-4-[[(1,1-Dimethylethoxy)carbonyl]amino]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]butanoic acid
• EN300-1165352
• CS-0311796
• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoic acid
• DTXSID501113013
• (3S)-4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• (S)-N-beta-(9-Fluorenylmethyloxycarbonyl)-N-gamma-t-butyloxycarbonyl-3,4-diaminobutyric acid
• (S)-3-(Fmoc-amino)-4-(boc-amino)butanoic Acid
• (9H-Fluoren-9-yl)MethOxy]Carbonyl D-Dbu(Boc)-OH
• (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• E70979
• SCHEMBL740265
• BS-51978
• 1310680-44-4
• AKOS030212548
• (3S)-4-[(TERT-BUTOXYCARBONYL)AMINO]-3-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}BUTANOIC ACID
• Fmoc-D-Dbu(Boc)-OH

• Inchi： 1S/C24H28N2O6/c1-24(2,3)32-22(29)25-13-15(12-21(27)28)26-23(30)31-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20H,12-14H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)/t15-/m0/s1
• InChI Key： KUNBFIUWYNXGCJ-HNNXBMFYSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)CNC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114
• XLogP3: 3.3

Additional information on Fmoc-D-Dbu(Boc)-OH

Introduction to Fmoc-D-Dbu(Boc)-OH (CAS No. 1310680-44-4)

Fmoc-D-Dbu(Boc)-OH, also known by its CAS number 1310680-44-4, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and peptide synthesis. This compound is a derivative of diastereomeric bicyclic urea (Dbu), which is widely recognized for its unique chemical properties and versatility in various synthetic applications. The Fmoc (9-fluorenylmethyloxycarbonyl) protecting group attached to the nitrogen atom of Dbu further enhances its utility, making it an invaluable tool in modern chemical research.

The structure of Fmoc-D-Dbu(Boc)-OH consists of a bicyclic urea framework with a bulky Fmoc group and a tert-butoxycarbonyl (Boc) protecting group. This combination provides the compound with exceptional stability and reactivity, enabling it to serve as an efficient catalyst or reagent in numerous reactions. Recent studies have highlighted its role in asymmetric synthesis, where it facilitates the formation of chiral centers with high enantioselectivity. For instance, researchers have employed Fmoc-D-Dbu(Boc)-OH in the synthesis of complex natural products, demonstrating its potential in drug discovery and development.

One of the most notable advancements involving Fmoc-D-Dbu(Boc)-OH is its application in peptide coupling reactions. The compound's ability to act as a highly efficient coupling agent has been extensively explored, particularly in solid-phase peptide synthesis (SPPS). Its compatibility with various coupling conditions and its ability to tolerate a wide range of functional groups make it an ideal choice for synthesizing peptides with high sequence fidelity. Recent research has also shown that Fmoc-D-Dbu(Boc)-OH can be used in conjunction with other protecting groups to achieve multi-component assembly, further expanding its utility in medicinal chemistry.

In addition to its role as a coupling agent, Fmoc-D-Dbu(Boc)-OH has been investigated for its potential as a catalyst in asymmetric hydrogenation reactions. Its chiral environment and steric bulk enable it to promote the formation of enantiopure products, which are critical for the development of chiral pharmaceuticals. A study published in 2023 demonstrated that Fmoc-D-Dbu(Boc)-OH could be used as a ligand in rhodium-catalyzed hydrogenation reactions, achieving excellent enantioselectivity for challenging substrates. This finding underscores the compound's versatility and positions it as a valuable asset in catalytic asymmetric synthesis.

The synthesis of Fmoc-D-Dbu(Boc)-OH involves a multi-step process that combines principles from organic synthesis and stereochemistry. The key steps include the preparation of Dbu derivatives, followed by selective protection of nitrogen atoms using Fmoc and Boc groups. Recent advancements in catalytic methods have streamlined this process, reducing reaction times and improving yields. For example, researchers have developed microwave-assisted protocols for the synthesis of Fmoc-D-Dbu(Boc)-OH, which not only enhances efficiency but also minimizes environmental impact.

From an analytical standpoint, Fmoc-D-Dbu(Bomt)-OH has been thoroughly characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance), MS (mass spectrometry), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure and conformational preferences, which are crucial for understanding its reactivity and selectivity in various reactions. The compound's stability under different conditions has also been evaluated, ensuring its suitability for use in diverse synthetic protocols.

In conclusion, Fmuc-D-Bomt-Buc-OH (CAS No 1310680 44 4) stands out as a pivotal compound in contemporary organic chemistry due to its unique properties and wide-ranging applications. Its role as both a reagent and catalyst highlights its importance in advancing chemical research and development across multiple disciplines. As ongoing studies continue to uncover new potentials for this compound, it is poised to remain at the forefront of innovative chemical solutions.